Cas no 1509123-41-4 (2-(3-bromothiophen-2-yl)-2-hydroxyacetic acid)

• Product Name: 2-(3-bromothiophen-2-yl)-2-hydroxyacetic acid
• CAS No: 1509123-41-4
• MF: C₆H₅BrO₃S
• MW: 237.071099996567
• CID: 6427560
• PubChem ID: 80474316
• Update Time: 2025-09-27

2-(3-bromothiophen-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromothiophen-2-yl)-2-hydroxyacetic acid
• EN300-1893048
• AKOS019038109
• 1509123-41-4

• Inchi： 1S/C6H5BrO3S/c7-3-1-2-11-5(3)4(8)6(9)10/h1-2,4,8H,(H,9,10)
• InChI Key： DWOFGBQQOCDJBI-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C(C(=O)O)O

Computed Properties

• Exact Mass: 235.91428g/mol
• Monoisotopic Mass: 235.91428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-(3-bromothiophen-2-yl)-2-hydroxyacetic acid

2-(3-Bromothiophen-2-yl)-2-hydroxyacetic acid (CAS No. 1509123-41-4): A Comprehensive Overview

2-(3-Bromothiophen-2-yl)-2-hydroxyacetic acid, a compound with the CAS registry number 1509123-41-4, is an intriguing molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a hydroxyacetic acid moiety. The presence of a bromine atom at the 3-position of the thiophene ring introduces additional electronic and steric effects, making this compound a valuable substrate for various chemical transformations and applications.

The synthesis of 2-(3-bromothiophen-2-yl)-2-hydroxyacetic acid typically involves multi-step reactions, often starting from bromothiophene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

One of the most notable applications of this compound lies in its potential as a precursor for advanced materials. The thiophene moiety is known for its ability to participate in π-conjugation, which is crucial for applications in organic electronics. For instance, derivatives of 2-(3-bromothiophen-2-yl)-2-hydroxyacetic acid have been used in the development of conductive polymers and organic light-emitting diodes (OLEDs). These materials exhibit excellent electrical properties, making them suitable for next-generation electronic devices.

In addition to its role in materials science, 2-(3-bromothiophen-2-yl)-2-hydroxyacetic acid has shown promise in medicinal chemistry. The hydroxyacetic acid group can act as a bioisostere, potentially enhancing the pharmacokinetic properties of drug candidates. Recent studies have explored its use as a building block for bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases.

From a structural standpoint, the molecule's thiophene ring contributes to its aromaticity and stability, while the hydroxyacetic acid group introduces hydrophilic properties. This combination makes CAS No. 1509123-41-4 versatile for both organic synthesis and material design. Its ability to undergo various functional group transformations further enhances its utility in diverse chemical contexts.

Recent research has also focused on understanding the photophysical properties of 2-(3-bromothiophen-2-yl)-2-hydroxyacetic acid. Studies have revealed that the compound exhibits strong fluorescence under certain conditions, which could be exploited for sensing applications or as a component in bioimaging agents. Furthermore, its reactivity towards nucleophilic substitution reactions has been leveraged to create novel heterocyclic compounds with unique reactivity profiles.

In conclusion, CAS No. 1509123-41-4, or 2-(3-bromothiophen-2-yl)-2-hydroxyacetic acid, stands out as a multifaceted compound with significant potential across multiple disciplines. Its structural features, coupled with recent advancements in synthetic methodologies and application-oriented research, position it as a key player in contemporary chemical innovation.